1-(5-Fluorothiophen-2-yl)ethanone oxime

• IUPAC Name: (NE)-N-[1-(5-fluorothiophen-2-yl)ethylidene]hydroxylamine
• InChI: InChI=1S/C6H6FNOS/c1-4(8-9)5-2-3-6(7)10-5/h2-3,9H,1H3/b8-4+
• InChI Key: RSTSNZBTXCHQFH-XBXARRHUSA-N
• Canonical SMILES: CC(=NO)C1=CC=C(S1)F
• Isomeric SMILES: C/C(=N\O)/C1=CC=C(S1)F
• Molecular Formula: C6H6FNOS
• Molecular Weight: 159.18 g/mol
• CAS No.: 1245782-60-8

Description

1-(5-Fluorothiophen-2-yl)ethanone oxime is a chemical compound with the CAS Number: 1245782-60-8. It has a molecular weight of 160.19 and its InChI code is 1S/C6H7FNOS/c1-4(8-9)5-2-3-6(7)10-5/h2-4,10H,1H3.

Synthesis Analysis

Oxime esters, such as this compound, are emerging as the first-line building blocks in modern heterocyclic chemistry because they are accessible and can be easily prepared from a simple reaction of easily available oximes with an acyl halide or anhydride.

Molecular Structure Analysis

The molecular structure of this compound is defined by its InChI code: 1S/C6H7FNOS/c1-4(8-9)5-2-3-6(7)10-5/h2-4,10H,1H3.

Chemical Reactions Analysis

Oxime esters, including this compound, act as efficient directing groups for the C–H activation reaction in aromatic or vinylic systems to construct new C–N bonds.

Scientific Research Applications

Synthesis and Cytotoxic Effects

• Study on Derivatives and Cytotoxicity: A study synthesized 1-aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone oxime ether derivatives, including those structurally related to 1-(5-Fluorothiophen-2-yl)ethanone oxime, to investigate their cytotoxic effects. These compounds were evaluated against various cancer cell lines, demonstrating significant effects, particularly for glioma treatment (Alagöz et al., 2021).

Synthesis and Extraction of Copper

• Copper Extraction: Another research focused on the synthesis of 1-(2′-Hydroxy-5′-alkylphenyl)-1-ethanone oximes, structurally similar to this compound, demonstrating their potential as efficient extractants for copper from acidic solutions (Krzyżanowska, Olszanowski, & Juskowiak, 1989).

Synthesis of Thiadiazoles

• Synthesis of Thiadiazoles: A study detailed the preparation of 1-aryl-2,2-dihalogenoethanone oximes, related to this compound, and their reaction with tetrasulfur tetranitride to synthesize thiadiazoles, important in various chemical applications (Yoon, Cho, & Kim, 1998).

Mass Spectra Analysis

• Spectral Data Analysis: Mass spectra analysis of 1-(2′-hydroxy-5′-alkylphenyl)-1-ethanone oximes, closely related to the compound , provided insights into their major fragmentation pathways, crucial for understanding their chemical behavior (Łożyński & Krzyżanowska, 1986).

Synthesis in Antifungal Agent Development

• Antifungal Agent Synthesis: The synthesis of this compound and its derivatives plays a critical role in the development of antifungal agents like Voriconazole, demonstrating its significance in pharmaceutical chemistry (Butters et al., 2001).

Safety and Hazards

The safety data sheet for 1-(5-Fluorothiophen-2-yl)ethanone oxime indicates that it is toxic if swallowed. Precautionary measures include avoiding eating, drinking, or smoking when using this product, and seeking immediate medical help if swallowed.